Cas no 1353994-43-0 ((S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid)

(S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid structure
1353994-43-0 structure
Product Name:(S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid
CAS No:1353994-43-0
MF:C11H19NO4S
MW:261.337862253189
MDL:MFCD21092872
CID:2091614
PubChem ID:66564480
Update Time:2024-11-02

(S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid
    • (S)-3-Carboxymethylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • 1353994-43-0
    • AKOS024463230
    • (S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)aceticacid
    • 2-[(3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]sulfanylacetic acid
    • 1-Boc-(S)-3-(Carboxymethylsulfanyl)pyrrolidine
    • DB-248029
    • (S)-3-Carboxymethylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • MDL: MFCD21092872
    • Inchi: 1S/C11H19NO4S/c1-11(2,3)16-10(15)12-5-4-8(6-12)17-7-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m0/s1
    • InChI Key: UCLGMVQUPDUFBZ-QMMMGPOBSA-N
    • SMILES: S(CC(=O)O)[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 261.10347926g/mol
  • Monoisotopic Mass: 261.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 92.1Ų

(S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid Pricemore >>

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